Targeted synthesis of a mesoporous triptycene-derived covalent organic framework†
CrystEngComm Pub Date: 2012-11-08 DOI: 10.1039/C2CE26487K
Abstract
The synthesis and characterization of a highly porous triptycene-derived covalent organic framework (TDCOF-5) and its performance in small gas storage are reported. TDCOF-5 crystallizes into a 2D mesoporous network that contains accessible boron sites, exhibits high surface area (SALang = 3832 m2 g−1), and high gas uptake under low pressure settings.
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